Cas no 1258651-44-3 (2-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 1258651-44-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 4582990
• Update Time: 2025-09-18

2-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)acetic acid

• Inchi： 1S/C10H16N2O2/c1-4-8-7(6-10(13)14)9(5-2)12(3)11-8/h4-6H2,1-3H3,(H,13,14)
• InChI Key： DPSWMHYHINOADQ-UHFFFAOYSA-N
• SMILES： N1(C)C(CC)=C(CC(O)=O)C(CC)=N1

Computed Properties

• Exact Mass: 196.121
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 333.7±37.0 °C at 760 mmHg
• Flash Point: 155.6±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles